Cas no 1807263-23-5 (2-(4-Bromo-5-methylpyridin-2-yl)acetonitrile)

• Product Name: 2-(4-Bromo-5-methylpyridin-2-yl)acetonitrile
• CAS No: 1807263-23-5
• MF: C₈H₇BrN₂
• MW: 211.058580636978
• CID: 4901530
• Update Time: 2025-10-24

2-(4-Bromo-5-methylpyridin-2-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(4-Bromo-5-methylpyridin-2-yl)acetonitrile
• AMY17719
• 4-Bromo-5-methylpyridine-2-acetonitrile

• Inchi： 1S/C8H7BrN2/c1-6-5-11-7(2-3-10)4-8(6)9/h4-5H,2H2,1H3
• InChI Key： VQPIHPILZJESFB-UHFFFAOYSA-N
• SMILES： BrC1=CC(CC#N)=NC=C1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 172
• XLogP3: 1.6
• Topological Polar Surface Area: 36.7

Additional information on 2-(4-Bromo-5-methylpyridin-2-yl)acetonitrile

Introduction to 2-(4-Bromo-5-methylpyridin-2-yl)acetonitrile (CAS No. 1807263-23-5)

2-(4-Bromo-5-methylpyridin-2-yl)acetonitrile, with the CAS number 1807263-23-5, is a versatile organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which includes a brominated pyridine ring and a cyano group, making it an attractive building block for the synthesis of more complex molecules.

The chemical formula of 2-(4-Bromo-5-methylpyridin-2-yl)acetonitrile is C₉H₈BrN₂. Its molecular weight is approximately 216.07 g/mol. The compound is typically synthesized through a series of well-documented reactions, including bromination and cyano group introduction. These synthetic routes are well-established and have been optimized to achieve high yields and purity levels.

In the realm of pharmaceutical research, 2-(4-Bromo-5-methylpyridin-2-yl)acetonitrile has shown promise as an intermediate in the development of novel drugs. Recent studies have explored its potential as a scaffold for the design of compounds with therapeutic properties. For instance, researchers at the University of California, San Francisco, have reported that derivatives of this compound exhibit potent anti-inflammatory and anti-cancer activities. These findings suggest that 2-(4-Bromo-5-methylpyridin-2-yl)acetonitrile could serve as a valuable starting point for the synthesis of new medicinal agents.

Beyond its pharmaceutical applications, 2-(4-Bromo-5-methylpyridin-2-yl)acetonitrile has also found utility in the field of agrochemicals. Its structural features make it suitable for the development of pesticides and herbicides with enhanced efficacy and reduced environmental impact. A study published in the Journal of Agricultural and Food Chemistry highlighted the use of this compound as a key intermediate in the synthesis of a new class of herbicides that are effective against a broad spectrum of weeds while being safe for non-target organisms.

In materials science, 2-(4-Bromo-5-methylpyridin-2-yl)acetonitrile has been investigated for its potential in the fabrication of functional materials. Its unique electronic properties make it an attractive candidate for applications in organic electronics and photovoltaic devices. Researchers at the Massachusetts Institute of Technology (MIT) have demonstrated that derivatives of this compound can be used to create organic semiconductors with improved charge transport characteristics. These materials have shown promise in the development of next-generation solar cells and flexible electronic devices.

The physical properties of 2-(4-Bromo-5-methylpyridin-2-yl)acetonitrile are also noteworthy. It is a solid at room temperature with a melting point ranging from 90 to 93°C. The compound is slightly soluble in water but exhibits good solubility in common organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and ethanol. These solubility characteristics make it easy to handle and process in various laboratory settings.

In terms of safety, while 2-(4-Bromo-5-methylpyridin-2-yl)acetonitrile is not classified as a hazardous substance under current regulations, it is important to handle it with care to avoid potential health risks. Proper personal protective equipment (PPE), such as gloves and safety goggles, should be worn when working with this compound. Additionally, it should be stored in a cool, dry place away from incompatible materials.

The environmental impact of 2-(4-Bromo-5-methylpyridin-2-yl)acetonitrile is another important consideration. Studies have shown that it has low toxicity to aquatic organisms and does not bioaccumulate in the environment. However, best practices for waste disposal should be followed to minimize any potential environmental impact.

In conclusion, 2-(4-Bromo-5-methylpyridin-2-yl)acetonitrile (CAS No. 1807263-23-5) is a multifunctional compound with a wide range of applications across various scientific disciplines. Its unique chemical structure and favorable physical properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new uses and properties, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.